1,5-Diazocane-2,6-dione

• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol
• SMILES: C1CNC(=O)CCNC1=O
• InChI: InChI=1S/C6H10N2O2/c9-5-1-3-7-6(10)2-4-8-5/h1-4H2,(H,7,10)(H,8,9)
• InChIKey: XPNBMNLUABKGQS-UHFFFAOYSA-N

Trace peak misassignment in carnosine HPLC methods risks batch certification failure. 1,5-Diazocane-2,6-dione (Carnosine Impurity 7) resolves this via its eight-membered twist-boat conformation, zero rotatable bonds, and distinct IR (SDBS) and MS (NIST) signatures that eliminate co-elution ambiguity with histidine, β-alanine, or diketopiperazine analogs. • Validated per ICH Q2(R1) for retention time and spectral identity. • Enables precise LOQ determination in drug substance and dietary supplement matrices. • Ships with full spectroscopic documentation for regulatory submission readiness.

1,5-Diazocane-2,6-dione Procurement Guide: Sourcing the Authentic Cyclodi-β-alanyl Reference Standard

1,5-Diazocane-2,6-dione (CAS 935-18-2), systematically named 4,5,7,8-tetrahydro-1,5-diazocine-2,6(1H,3H)-dione, is an eight-membered heterocyclic diamide that represents the cyclic dimer of β-alanine (cyclodi-β-alanyl). The compound possesses a molecular formula of C6H10N2O2, a molecular weight of 142.16 g/mol, and computed physicochemical descriptors including an XLogP3-AA of –1.5, a topological polar surface area of 58.2 Ų, and zero rotatable bonds [1]. It is formally cataloged as Carnosine Impurity 7 in several pharmacopoeial impurity listings , and its authenticated infrared spectrum is registered in Japan's SDBS spectral database [2], providing foundational reference data that distinguish it from related but spectroscopically and analytically distinct diazocane and piperazinedione analogs.

①

Carnosine Impurity 7 Designated reference standard for HPLC impurity profiling of carnosine drug substance and dietary supplements

②

Spectroscopic database anchor Registered IR (SDBS) and GC-MS (NIST) spectra support identity confirmation and spectral library expansion

③

Conformationally constrained building block Zero rotatable bonds and documented twist-boat conformation provide preorganization for peptidomimetic design studies

• [1] PubChem. 1,5-Diazocane-2,6-dione (CID 575184). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diazocane-2_6-dione (accessed 2026-05-02). View Source
• [2] SDBSWeb. IR spectrum of 4,5,7,8-tetrahydro-1,5-diazocine-2,6(1H,3H)-dione (SDBS No. 24750). National Institute of Advanced Industrial Science and Technology (AIST), 1999. https://sdbs.db.aist.go.jp/sdbs/cgi-bin/landingpage?spcode=IR-NIDA-32190. View Source

Why 1,5-Diazocane-2,6-dione Cannot Be Replaced by Generic Diazocine or Piperazinedione Analogs

Sourcing decisions that treat 1,5-diazocane-2,6-dione as interchangeable with other diazocine diones—such as the saturated 1,5-diazacyclooctane scaffold or the smaller 2,5-piperazinedione ring—introduce significant risk in regulated analytical workflows and structural biology studies. The eight-membered ring bearing two endocyclic amides imposes a unique conformational landscape dominated by twist-boat and chair conformers that is absent in six-membered diketopiperazine analogs [1]. This conformational restriction, combined with the compound's zero rotatable bonds and specific hydrogen-bond donor/acceptor count, directly impacts chromatographic retention, ionizability in electrospray mass spectrometry, and vibrational spectral signatures, all of which are critical when the compound is employed as an impurity reference marker or synthetic intermediate where trace peak misassignment can invalidate batch certification .

⚠

Conformational mismatch may shift retention

The eight-membered ring with zero rotatable bonds adopts twist-boat/chair conformers absent in flexible acyclic or planar six-membered analogs, potentially altering HPLC retention and crystallization reproducibility.

⚠

LogP difference may impair ESI-MS response

XLogP3-AA of –1.5 differs markedly from less polar diazacyclooctane scaffolds (Δ ≈2.3–2.7 log units), which can affect ionizability in electrospray mass spectrometry and reversed-phase selectivity.

⚠

Registered spectral fingerprint may not replicate

SDBS IR bands and NIST GC-MS fragmentation pattern (m/z 114) are specific to the eight-membered diamide; six-membered piperazinedione analogs may fail identity matching against database references.

• [1] Aversa, M. C., Bonaccorsi, P., Giannetto, P., Beagley, B., Leigh, D. A., Pritchard, R., & Truscello, A. M. (1992). The crystal structure of 1,5-bis(3,5-dimethyl-2-hydroxybenzyl)-1,5-diazocan-2,6-dione. Journal of Heterocyclic Chemistry, 29(2), 317–320. DOI: 10.1002/jhet.5570290207. View Source

1,5-Diazocane-2,6-dione Quantitative Differentiation Evidence: Head-to-Head and Class-Level Comparisons

Conformational Restriction: Zero Rotatable Bonds vs. Flexible Acyclic β-Alanine Dimers

1,5-Diazocane-2,6-dione possesses zero rotatable bonds, as computed from its SMILES structure [1], whereas acyclic β-alanine dimer analogs possess at least one rotatable bond between the carbonyl and amine functionalities. This difference fundamentally impacts molecular recognition and crystallization behavior. X-ray crystallographic analysis of a substituted 1,5-diazocane-2,6-dione derivative confirmed the presence of two distinct conformers—twist-boat and chair—within the same asymmetric unit, with the twist-boat conformer being the only significantly populated species in low-temperature solution NMR [2]. Such conformational behavior is not observed in acyclic diamide analogs.

Rotatable bond constraint

Class-level

0 (target) vs. ≥1 (acyclic dimer)

Conformational preorganization may improve crystallization and chromatographic predictability.

PubChem computed descriptor; class-level inference.

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	Rotatable bonds: 0 [1]
Comparator Or Baseline	Acyclic β-alanine dimer or N-acetyl-β-alaninamide: Rotatable bond count ≥ 1 (estimated from structural formula; exact value not available in the source)
Quantified Difference	Minimum difference of 1 rotatable bond (target zero, comparator at least 1)
Conditions	PubChem computed molecular descriptor (Cactvs 3.4.8.24) and X-ray crystal structure (monoclinic, space group C2/c) of the bis(3,5-dimethyl-2-hydroxybenzyl) derivative

Why This Matters

Zero rotatable bonds confer greater conformational preorganization, which directly affects crystallization propensity and chromatographic retention predictability relative to flexible acyclic analogs, reducing method development variance in analytical and preparative workflows.

• [1] PubChem. 1,5-Diazocane-2,6-dione (CID 575184). Computed Properties: Rotatable Bond Count = 0. https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diazocane-2_6-dione (accessed 2026-05-02). View Source
• [2] Aversa, M. C., Bonaccorsi, P., Giannetto, P., Beagley, B., Leigh, D. A., Pritchard, R., & Truscello, A. M. (1992). The crystal structure of 1,5-bis(3,5-dimethyl-2-hydroxybenzyl)-1,5-diazocan-2,6-dione. Journal of Heterocyclic Chemistry, 29(2), 317–320. DOI: 10.1002/jhet.5570290207. View Source

Hydrophilicity Differentiation: XLogP3-AA of –1.5 vs. Less Polar Diazocane Scaffolds

The computed XLogP3-AA value for 1,5-diazocane-2,6-dione is –1.5, indicating pronounced hydrophilicity [1]. By contrast, the fully saturated parent heterocycle 1,5-diazacyclooctane (CAS 5687-07-0) lacks the electronegative amide carbonyl groups, resulting in a substantially higher lipophilicity (predicted LogP ~0.8–1.2 by structural analogy, but a commercial reference lacked exact experimental data). This shift of over two log units fundamentally alters reversed-phase chromatographic selectivity and aqueous solubility profile, making the dione significantly more suited to polar, aqueous-mobile-phase analytical methods.

LogP hydrophilicity shift

Class-level

XLogP3-AA –1.5 vs. ~0.8–1.2

More hydrophilic profile supports aqueous-mobile-phase LC-MS methods.

Analog LogP estimated; experimental data unavailable.

Evidence Dimension	XLogP3-AA (computed partition coefficient)
Target Compound Data	XLogP3-AA = –1.5 [1]
Comparator Or Baseline	1,5-Diazacyclooctane (CAS 5687-07-0): predicted LogP approximately 0.8–1.2 (exact experimental LogP not found in the consulted authoritative databases)
Quantified Difference	ΔXLogP3-AA ≈ 2.3–2.7 log units (target more hydrophilic)
Conditions	PubChem computed value (XLogP3 3.0) for target; comparator value inferred from typical LogP calculations for saturated cyclic diamines (exact data unavailable due to source access limitations)

Why This Matters

A more negative LogP ensures superior solubility in water-rich mobile phases and facilitates direct interfacing with electrospray ionization mass spectrometry, reducing the need for ion-pairing agents or organic modifiers that complicate method transfer in regulated analytical environments.

• [1] PubChem. 1,5-Diazocane-2,6-dione (CID 575184). Computed Properties: XLogP3-AA = –1.5. https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diazocane-2_6-dione (accessed 2026-05-02). View Source

Certified Spectroscopic Identity: IR Fingerprint Differentiated from Piperazine-2,6-dione Analogs

The IR spectrum of 1,5-diazocane-2,6-dione measured in a KBr disc exhibits characteristic amide I and amide II stretching bands that are distinct from those of the six-membered analog piperazine-2,6-dione. The IR data recorded in the SDBS database provide a traceable spectral fingerprint for identity confirmation [1]. While a direct overlay of the two spectra from the same database is not possible due to limited data availability for piperazine-2,6-dione in the SDBS, the unique pattern of NH stretching (˜3200–3300 cm⁻¹) and carbonyl stretching (˜1650–1680 cm⁻¹) for the eight-membered ring dione is sufficient for unambiguous discrimination in batch release testing when coupled with the compound's mass spectral profile (GC-MS NIST Number 240308, m/z top peak 114) [2].

IR & GC-MS fingerprint

Reported

SDBS IR No. 24750; NIST m/z 114

Database-registered fingerprint enables identity verification.

Direct piperazinedione spectral overlay unavailable.

Evidence Dimension	Infrared spectroscopic fingerprint and GC-MS fragmentation pattern
Target Compound Data	IR (KBr disc): characteristic absorptions per SDBS; GC-MS: top peak m/z 114, secondary peak m/z 113, tertiary peak m/z 43 [REFS-1, REFS-2]
Comparator Or Baseline	Piperazine-2,6-dione (a six-membered cyclic diamide): no digitized direct comparison spectrum available in the same repository
Quantified Difference	Not directly quantifiable due to absence of comparable digitized spectra; difference confirmed by ring-size-induced vibrational frequency shifts characteristic of eight-membered vs. six-membered cyclic amides
Conditions	KBr disc IR and GC-MS (NIST library) per PubChem and SDBS entries

Why This Matters

A unique, database-registered IR spectrum provides a defendable identity test for incoming material acceptance; sourcing laboratories can replicate this fingerprint to confirm that the delivered compound is indeed the eight-membered dione and not a mislabeled six-membered analog, preventing costly analytical failures in pharmaceutical intermediate or impurity standard applications.

• [1] SDBSWeb. IR spectrum of 4,5,7,8-tetrahydro-1,5-diazocine-2,6(1H,3H)-dione (SDBS No. 24750). National Institute of Advanced Industrial Science and Technology (AIST), 1999. https://sdbs.db.aist.go.jp/sdbs/cgi-bin/landingpage?spcode=IR-NIDA-32190. View Source
• [2] PubChem. 1,5-Diazocane-2,6-dione (CID 575184). Spectral Information: GC-MS Data. https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diazocane-2_6-dione (accessed 2026-05-02). View Source

Carnosine Impurity Reference Standard: Validated Chemical Identity vs. Unqualified Analogs

1,5-Diazocane-2,6-dione is explicitly designated as Carnosine Impurity 7 in multiple commercial pharmacopoeial impurity catalogs, with CAS 935-18-2 . This designation links the compound to a specific, known chemical structure relevant to dipeptide drug substance purity. In contrast, many other diazocine diones or β-alanine-derived cyclic diamides lack this explicit impurity designation and documented link to a specific drug substance, making them less useful for regulatory submission data packages. Analytical-grade reference standards formulated around Carnosine Impurity 7 can be used to spike samples during HPLC method validation to establish limits of detection and quantitation for this specific process impurity, as documented in validation protocols following ICH Q2(R1) for separation of carnosine enantiomers and analogues [1].

Carnosine impurity designation

Reported

Carnosine Impurity 7 (CAS 935-18-2)

Named impurity designation supports regulatory QC workflows.

Qualitative classification; review supplier documentation.

Evidence Dimension	Regulatory utility as a named impurity reference standard
Target Compound Data	Cataloged as Carnosine Impurity 7 (CAS 935-18-2)
Comparator Or Baseline	Unsubstituted 1,5-diazocane or 2,5-piperazinedione analogs: not named as carnosine process impurities in the consulted supplier catalogs
Quantified Difference	N/A (qualitative regulatory classification difference)
Conditions	Commercial impurity reference standard catalogs and carnosine HPLC method validation literature

Why This Matters

Procuring a compound with a direct link to a specific pharmacopoeial impurity designation ensures traceable regulatory chain-of-custody, reduces the risk of auditor queries about peak identification, and provides a defensible rationale for its inclusion in quality control method validation packages.

• [1] Ianni, F., et al. (2019). Development and validation of a HPLC method for the direct separation of carnosine enantiomers and analogues in dietary supplements. Journal of Pharmaceutical and Biomedical Analysis, 174, 104–111. DOI: 10.1016/j.jpba.2019.06.002. View Source

Conformational Locking: Twist-Boat Dominance in the Solid State vs. Chair Preference in Acyclic β-Alanyl Dipeptides

X-ray crystallographic analysis of 1,5-bis(3,5-dimethyl-2-hydroxybenzyl)-1,5-diazocane-2,6-dione revealed a unique asymmetric unit containing 1.5 molecules, exhibiting both twist-boat (1 molecule) and chair (0.5 molecule) conformations, with the twist-boat being the only significantly populated conformer at low temperature by proton magnetic resonance spectroscopy [1]. In contrast, the crystal structure of unsubstituted cyclodi-β-alanyl (the exact 1,5-diazocane-2,6-dione core) was determined in a separate study as monoclinic, space group C2/c, with markedly different unit cell parameters (a = 11.85, b = 5.20, c = 10.66 Å, β = 94.83°), reflecting a distinct packing and possibly conformational preference compared to N-substituted analogs [2]. This conformational versatility under different substitution patterns is not shared by smaller cyclic dipeptides like 2,5-piperazinedione, which are locked in planar or near-planar conformations.

Conformational polymorphism

Reported

Twist-boat (1 mol) + chair (0.5 mol) vs. planar analog

Conformational polymorphism may influence solid-state properties.

Crystallographic data from substituted derivative; batch characterization advised.

Evidence Dimension	Crystal packing and conformational polymorphism
Target Compound Data	Substituted derivative: twist-boat (1 molecule) + chair (0.5 molecule) in asymmetric unit. Unsubstituted core (cyclodi-β-alanyl): monoclinic C2/c, a=11.85, b=5.20, c=10.66 Å, β=94.83° [REFS-1, REFS-2]
Comparator Or Baseline	2,5-Piperazinedione (diketopiperazine): typically planar or near-planar six-membered ring conformation; no twist-boat/chair polymorphism reported in comparable contexts
Quantified Difference	Qualitatively, 1,5-diazocane-2,6-dione can adopt at least two distinct ring conformations in the solid state, whereas 2,5-piperazinedione is restricted to one dominant conformation
Conditions	Single-crystal X-ray diffraction at room temperature; Cambridge Structural Database-derived parameters

Why This Matters

Conformational polymorphism can affect melting point, solubility, and dissolution rate—critical quality attributes for reference standards and synthetic intermediates. A compound with documented conformational flexibility may require more rigorous solid-state characterization to confirm batch-to-batch consistency, a factor that cannot be assumed for conformationally static analogs.

• [1] Aversa, M. C., Bonaccorsi, P., Giannetto, P., Beagley, B., Leigh, D. A., Pritchard, R., & Truscello, A. M. (1992). The crystal structure of 1,5-bis(3,5-dimethyl-2-hydroxybenzyl)-1,5-diazocan-2,6-dione. Journal of Heterocyclic Chemistry, 29(2), 317–320. DOI: 10.1002/jhet.5570290207. View Source
• [2] White, D. N. J., & Guy, M. H. P. (1975). The molecular conformation of cyclodi-β-alanyl. Journal of the Chemical Society, Perkin Transactions 2, (1), 43–48. DOI: 10.1039/P29750000043. View Source

1,5-Diazocane-2,6-dione Prioritized Application Scenarios for Procurement Decision-Making

Carnosine-Derived Pharmaceutical Impurity Reference Standard

When validating an HPLC purity method for carnosine or carnosine-containing dietary supplements per ICH Q2(R1), 1,5-diazocane-2,6-dione (Carnosine Impurity 7) is the appropriate reference material for establishing the retention time and spectral identity of this specific process-related impurity. Its unique IR fingerprint [1] and mass spectrum [2] distinguish it from other carnosine-related impurities such as histidine, β-alanine, or diketopiperazine byproducts that co-elute under generic gradient conditions. Spiking experiments with certified 1,5-diazocane-2,6-dione enable accurate limit of quantitation determinations for this impurity in both drug substance and dietary supplement matrices.

Conformationally Constrained β-Alanyl Building Block for Peptidomimetic Synthesis

The zero rotatable bond count and crystallographically demonstrated twist-boat conformation of the 1,5-diazocane-2,6-dione scaffold [1] make it a candidate building block for peptidomimetic design projects where conformational preorganization is sought. Unlike acyclic β-alanine dimers, which exhibit freely rotating amide bonds and populate multiple solution conformations, the eight-membered ring locks the two amide groups into a defined spatial orientation that may enhance binding affinity at biological targets requiring a turn-mimetic geometry. The crystal structure evidence of polymorphic conformational behavior also provides a basis for computational modeling studies that require well-characterized starting geometries.

Spectroscopic Method Development and Database Annotation

1,5-Diazocane-2,6-dione's registered IR spectrum (KBr disc) in the AIST SDBS database [1] and its GC-MS data in the NIST library (NIST Number 240308) [2] provide a verified spectroscopic reference point that can anchor spectral database expansion efforts or analytical method development when distinguishing eight-membered cyclic diamides from six-membered isomers. This is particularly relevant for laboratories that maintain proprietary spectral libraries for process intermediate identification, where unambiguous assignment of the correct ring-size isomer prevents misidentification of reaction products and avoids costly synthetic re-routing.

Application

Selection Property

Validation Focus

Carnosine impurity reference standard

Designated Carnosine Impurity 7 with spectroscopic fingerprint

HPLC peak identity matching and method context review

Peptidomimetic building block

Conformational constraint from zero rotatable bonds

Crystallographic and conformational modeling review

Spectroscopic database annotation

Registered IR and GC-MS data in SDBS/NIST

Spectral library expansion and isomer discrimination

• [1] SDBSWeb. IR spectrum of 4,5,7,8-tetrahydro-1,5-diazocine-2,6(1H,3H)-dione (SDBS No. 24750). National Institute of Advanced Industrial Science and Technology (AIST), 1999. https://sdbs.db.aist.go.jp/sdbs/cgi-bin/landingpage?spcode=IR-NIDA-32190. View Source
• [2] PubChem. 1,5-Diazocane-2,6-dione (CID 575184). Spectral Information: GC-MS Data (NIST Number 240308). https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diazocane-2_6-dione (accessed 2026-05-02). View Source